N-[4-(1-naphthyl)-1,3-thiazol-2-yl]tetrahydro-2-furancarboxamide

• IUPAC Name: N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)oxolane-2-carboxamide
• InChI: InChI=1S/C18H16N2O2S/c21-17(16-9-4-10-22-16)20-18-19-15(11-23-18)14-8-3-6-12-5-1-2-7-13(12)14/h1-3,5-8,11,16H,4,9-10H2,(H,19,20,21)
• InChI Key: PBGURQHFCPVZKE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NC2=NC(=CS2)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol

Description

“N-[4-(1-naphthyl)-1,3-thiazol-2-yl]tetrahydro-2-furancarboxamide” is a complex organic compound. It contains a naphthyl group (a two-ring aromatic hydrocarbon), a thiazol group (a ring containing nitrogen and sulfur), and a tetrahydrofuran group (a ring containing oxygen).

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The naphthyl group is a polycyclic aromatic hydrocarbon, the thiazol is a heterocycle containing nitrogen and sulfur, and the tetrahydrofuran is an oxygen-containing heterocycle.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific positions of the functional groups and the overall molecular structure. The aromatic naphthyl group might undergo electrophilic aromatic substitution reactions, while the thiazol and tetrahydrofuran rings might participate in various ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and stability.

Mechanism of Action

Without specific information about the biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s biologically active, it might interact with various enzymes or receptors in the body, but this would need to be determined experimentally.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it. These might include wearing protective clothing and working in a well-ventilated area.

Future Directions

Future research on this compound could involve exploring its synthesis, investigating its reactivity, studying its physical and chemical properties, and testing its biological activity. This could lead to a better understanding of the compound and potentially to new applications.